Cas no 7464-46-2 (4-Nitrophenyl 4-methoxybenzoate)

4-Nitrophenyl 4-methoxybenzoate structure
7464-46-2 structure
Product Name:4-Nitrophenyl 4-methoxybenzoate
CAS No:7464-46-2
MF:C14H11NO5
MW:273.240844011307
CID:575490
PubChem ID:346057
Update Time:2025-04-19

4-Nitrophenyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl 4-methoxybenzoate
    • (4-nitrophenyl) 4-methoxybenzoate
    • Benzoic acid, 4-methoxy-, 4-nitrophenyl ester
    • 4-(4'-methoxybenzoyloxy)nitrobenzene
    • 4-Methoxy-benzoesaeure-(4-nitro-phenylester)
    • 4-methoxy-benzoic acid-(4-nitro-phenyl ester)
    • 4-nitrophenyl 4-methoxyb
    • 4-nitrophenyl 4'-methoxybenzoate
    • AC1L844T
    • Anissaeure-(4-nitro-phenylester)
    • NSC404070
    • p-Anisic acid, 4-nitrophenyl ester
    • p-Anisic acid, p-nitrophenyl ester
    • p-nitropenyl 4-methoxybenzpate
    • SureCN5345292
    • NSC-404070
    • SCHEMBL5345292
    • FT-0718185
    • 4-nitrophenyl4-methoxybenzoate
    • CHEMBL3272629
    • 4-Methoxybenzoic acid 4-nitrophenyl ester
    • AKOS003500414
    • DTXSID10323474
    • 4-Methoxy-benzoic acid 4-nitro-phenyl ester
    • 7464-46-2
    • A9555
    • GVFAAEZPGJXBRI-UHFFFAOYSA-N
    • DB-014513
    • Inchi： 1S/C14H11NO5/c1-19-12-6-2-10(3-7-12)14(16)20-13-8-4-11(5-9-13)15(17)18/h2-9H,1H3
    • InChI Key： GVFAAEZPGJXBRI-UHFFFAOYSA-N
    • SMILES： O(C(C1C=CC(=CC=1)OC)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.06373
  • Monoisotopic Mass: 273.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67
  • LogP: 3.34580

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4-Nitrophenyl 4-methoxybenzoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:7464-46-2)4-Nitrophenyl 4-methoxybenzoate
Order Number:A9555
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:09
Price ($):333.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7464-46-2)4-Nitrophenyl 4-methoxybenzoate
A9555
Purity:99%
Quantity:5g
Price ($):333.0
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